Cas no 1956370-95-8 (Tert-Butyl 4-(8-isopropyl-5,6-dihydrotetrazolo[1,5-a]pyrazin-7(8H)-yl)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(8-isopropyl-5,6-dihydrotetrazolo[1,5-a]pyrazin-7(8H)-yl)piperidine-1-carboxylate
• CAS No: 1956370-95-8
• MF: C₁₇H₃₀N₆O₂
• MW: 350.459103107452
• CID: 4780058
• Update Time: 2025-05-19

Tert-Butyl 4-(8-isopropyl-5,6-dihydrotetrazolo[1,5-a]pyrazin-7(8H)-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(8-isopropyl-5,6-dihydrotetrazolo[1,5-a]pyrazin-7(8H)-yl)piperidine-1-carboxylate
• Tert-Butyl 4-(8-isopropyl-5,6-dihydrotetrazolo[1,5-a]pyrazin-7(8H)-yl)piperidine-1-carboxylate

• Inchi： 1S/C17H30N6O2/c1-12(2)14-15-18-19-20-23(15)11-10-22(14)13-6-8-21(9-7-13)16(24)25-17(3,4)5/h12-14H,6-11H2,1-5H3
• InChI Key： ANRFVFWZXTZJJO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N1CCN2C(C1C(C)C)=NN=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 472
• XLogP3: 1.9
• Topological Polar Surface Area: 76.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-Butyl 4-(8-isopropyl-5,6-dihydrotetrazolo[1,5-a]pyrazin-7(8H)-yl)piperidine-1-carboxylate

Introduction to Tert-Butyl 4-(8-isopropyl-5,6-dihydrotetrazolo[1,5-a]pyrazin-7(8H)-yl)piperidine-1-carboxylate (CAS No. 1956370-95-8)

Tert-Butyl 4-(8-isopropyl-5,6-dihydrotetrazolo[1,5-a]pyrazin-7(8H)-yl)piperidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1956370-95-8, represents a novel class of molecules with potential therapeutic applications. Its unique structural features, including a piperidine core and a dihydrotetrazole moiety, make it an intriguing subject for further investigation.

The chemical structure of Tert-butyl 4-(8-isopropyl-5,6-dihydrotetrazolo[1,5-a]pyrazin-7(8H)-yl)piperidine-1-carboxylate is characterized by its intricate arrangement of atoms and functional groups. The presence of the tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the 8-isopropyl substituent and the 5,6-dihydrotetrazolo[1,5-a]pyrazin ring system contribute to its complex pharmacophore. These structural elements are crucial in determining the compound's biological activity and potential therapeutic efficacy.

In recent years, there has been a growing interest in exploring new molecular entities that can modulate biological pathways associated with various diseases. Tert-butyl 4-(8-isopropyl-5,6-dihydrotetrazolo[1,5-a]pyrazin-7(8H)-yl)piperidine-1-carboxylate has emerged as a promising candidate in this context. Its unique chemical scaffold suggests that it may exhibit properties such as receptor binding affinity, metabolic stability, and selectivity. These characteristics are essential for developing effective pharmaceutical agents.

The synthesis of Tert-butyl 4-(8-isopropyl-5,6-dihydrotetrazolo[1,5-a]pyrazin-7(8H)-yl)piperidine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the dihydrotetrazole ring system, followed by its functionalization with the piperidine moiety. The introduction of the tert-butyl and isopropyl groups further refines the molecular structure. Advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, are often employed to achieve high yields and purity.

One of the key aspects of evaluating the potential of Tert-butyl 4-(8-isopropyl-5,6-dihydrotetrazolo[1,5-a]pyrazin-7(8H)-yl)piperidine-1-carboxylate is its pharmacological profile. Preclinical studies have begun to explore its interactions with various biological targets, including enzymes and receptors relevant to human health and disease. The compound's ability to modulate these targets could provide insights into its therapeutic potential. For instance, its interaction with specific enzymes might suggest applications in treating metabolic disorders or inflammatory conditions.

The pharmacokinetic properties of Tert-butyl 4-(8-isopropyl-5,6-dihydrotetrazolo[1,5-a]pyrazin-7(8H)-yl)piperidine-1-carboxylate are also critical factors to consider. These properties determine how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes helps in predicting its bioavailability and potential side effects. Advanced computational methods and experimental techniques are used to study these pharmacokinetic parameters.

In addition to its pharmacological potential, Tert-butyl 4-(8-isopropyl-5,6-dihydrotetrazolo[1,5-a]pyrazin-7(8H)-yl)piperidine-1-carboxylate has attracted interest for its role in drug discovery innovation. Its unique structure serves as a valuable scaffold for designing new analogs with improved properties. By modifying specific functional groups or introducing new ones, researchers can fine-tune the compound's activity and selectivity. This approach is particularly useful in developing targeted therapies that address unmet medical needs.

The development of novel pharmaceutical agents often involves collaboration between chemists, biologists, and clinicians. Tert-butyl 4-(8-isopropyl-5,6-dihydrotetrazolo[1,5-a]pyrazin-7(8H)-yl)piperidine-1-carboxylate exemplifies this interdisciplinary approach. Its synthesis requires expertise in organic chemistry techniques, while its biological evaluation necessitates knowledge in pharmacology and medicinal chemistry. Such collaborations are essential for translating laboratory discoveries into clinical applications.

The future prospects for Tert-butyl 4-(8-isopropilisopropilidene)carbamatodipiridina - (Dihidrotiazolo [1',5':a']pirazina -7 (8 H) ylidene) - piperidina - 4 - carbossilato (CAS No: 1956370 -95 - 8) are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to further elucidate its mechanism of action and explore new indications. As our understanding of biological systems continues to grow， compounds like this one will play an increasingly important role in addressing complex diseases.